3-(4-nitrophenoxy)-N-phenylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(4-nitrophenoxy)-N-phenylbenzamide, also known as GW501516, is a selective agonist of PPARδ (peroxisome proliferator-activated receptor delta) that has gained significant attention in the field of scientific research due to its potential therapeutic applications.
Mechanism of Action
3-(4-nitrophenoxy)-N-phenylbenzamide works by binding to and activating PPARδ, a nuclear receptor that regulates the expression of genes involved in lipid and glucose metabolism. Activation of PPARδ leads to increased fatty acid oxidation, glucose uptake, and mitochondrial biogenesis. This results in improved lipid and glucose homeostasis, as well as increased endurance and exercise capacity.
Biochemical and Physiological Effects
Studies have shown that 3-(4-nitrophenoxy)-N-phenylbenzamide has a number of biochemical and physiological effects. It has been shown to increase insulin sensitivity and glucose uptake in skeletal muscle, improve lipid metabolism, and increase endurance and exercise capacity. Additionally, it has been shown to have anti-inflammatory effects and to protect against oxidative stress.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(4-nitrophenoxy)-N-phenylbenzamide in lab experiments is its selectivity for PPARδ, which allows for more specific and targeted effects. Additionally, it has been shown to be well-tolerated and safe in animal studies. However, limitations include the potential for off-target effects and the need for further research to fully understand its long-term safety and efficacy.
Future Directions
There are a number of potential future directions for research on 3-(4-nitrophenoxy)-N-phenylbenzamide. One area of interest is its potential use in treating metabolic disorders such as obesity, type 2 diabetes, and dyslipidemia. Additionally, it may have applications in improving exercise performance and endurance. Further research is needed to fully understand its mechanisms of action and potential therapeutic uses.
Synthesis Methods
The synthesis of 3-(4-nitrophenoxy)-N-phenylbenzamide involves the reaction of 4-nitrophenol with phenylacetic acid, followed by the conversion of the resulting phenyl 4-nitrophenyl ether to 3-(4-nitrophenoxy)benzoic acid. This is then coupled with N-phenylglycine and activated with EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) to form 3-(4-nitrophenoxy)-N-phenylbenzamide.
Scientific Research Applications
Research on 3-(4-nitrophenoxy)-N-phenylbenzamide has primarily focused on its potential therapeutic applications in various fields. It has been shown to have positive effects on lipid metabolism, insulin sensitivity, and exercise endurance. Additionally, it has been studied for its potential use in treating metabolic disorders such as obesity, type 2 diabetes, and dyslipidemia.
properties
IUPAC Name |
3-(4-nitrophenoxy)-N-phenylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14N2O4/c22-19(20-15-6-2-1-3-7-15)14-5-4-8-18(13-14)25-17-11-9-16(10-12-17)21(23)24/h1-13H,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHFCYDYJDDCCKN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)OC3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-nitrophenoxy)-N-phenylbenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.